Cas no 2097859-38-4 (3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide)

• Product Name: 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide
• CAS No: 2097859-38-4
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5468751
• Update Time: 2025-05-23

3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide
• 3,4-dimethoxy-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]benzamide

• Inchi： 1S/C18H22N4O3/c1-24-15-7-6-13(11-16(15)25-2)17(23)21-12-14-5-3-10-22(14)18-19-8-4-9-20-18/h4,6-9,11,14H,3,5,10,12H2,1-2H3,(H,21,23)
• InChI Key： NGEBIQJAQJGDQT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)NCC1CCCN1C1N=CC=CN=1

Computed Properties

• Exact Mass: 342.16919058 g/mol
• Monoisotopic Mass: 342.16919058 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.6
• Molecular Weight: 342.4

Additional information on 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide

Comprehensive Overview of 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide (CAS No. 2097859-38-4)

The compound 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide (CAS No. 2097859-38-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This benzamide derivative is characterized by a pyrimidine-substituted pyrrolidine ring and dimethoxybenzene moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in targeting signal transduction pathways for disease treatment.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide, especially in the context of precision medicine and personalized therapeutics. This compound's molecular structure suggests potential interactions with protein targets involved in cellular regulation, a hot topic in cancer research and neurodegenerative disease studies. Its drug-likeness parameters, calculated using Lipinski's rule of five, indicate favorable pharmacokinetic properties, making it suitable for further lead optimization in medicinal chemistry programs.

The synthesis of CAS No. 2097859-38-4 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Current structure-activity relationship (SAR) studies focus on modifying the pyrimidine and pyrrolidine components to enhance target selectivity and binding affinity. These investigations are particularly relevant given the increasing demand for selective kinase inhibitors with reduced off-target effects, a major challenge in modern drug development pipelines.

From a computational chemistry perspective, 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide has been subject to molecular docking simulations against various enzyme targets. Preliminary results suggest potential activity against tyrosine kinases, which are crucial in cell proliferation and differentiation pathways. This aligns with current research trends exploring targeted therapies for conditions characterized by aberrant signaling, answering frequent search queries about next-generation therapeutics in oncology and immunology.

The physicochemical properties of CAS No. 2097859-38-4, including its solubility, logP, and hydrogen bonding capacity, make it suitable for various formulation strategies. These characteristics are particularly important when addressing common questions about drug delivery optimization and bioavailability enhancement techniques. Recent publications have highlighted its potential as a scaffold for developing BBB-penetrant compounds, addressing the growing interest in central nervous system (CNS) drug discovery.

Quality control of 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide typically employs advanced analytical techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure the compound's chemical purity and structural integrity, critical factors for reliable research outcomes. The analytical data also supports frequent inquiries about compound characterization best practices in pharmaceutical development.

Current patent literature reveals growing intellectual property activity surrounding pyrimidine-containing benzamides, with CAS No. 2097859-38-4 appearing in several applications related to kinase modulation. This reflects the compound's commercial potential and answers common search trends about emerging drug candidates in the pharmaceutical industry. The structure-activity insights gained from studying this molecule contribute valuable knowledge to fragment-based drug design approaches.

In biological evaluations, 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide has demonstrated interesting in vitro activity profiles, particularly in cell-based assays measuring proliferation inhibition. These findings address frequent researcher questions about mechanism of action studies and target validation strategies. The compound's pharmacophore features are being explored in the context of polypharmacology, an area gaining traction in multi-target drug discovery.

The stability profile of CAS No. 2097859-38-4 under various pH conditions and temperature ranges has been investigated to address practical questions about compound storage and handling protocols. These studies are particularly relevant for laboratory researchers frequently searching for chemical stability guidelines. The results indicate appropriate stability for standard research applications when proper storage conditions are maintained.

Future research directions for 3,4-dimethoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzamide may include in vivo efficacy studies, ADMET profiling, and further structural optimization to improve its therapeutic index. These anticipated developments respond to the scientific community's ongoing interest in translational research and preclinical development of novel bioactive compounds. The molecule's progress will likely be followed closely by researchers interested in medicinal chemistry innovations and drug discovery breakthroughs.